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Compound of Interest

Compound Name:
2-amino-3-(1-methyl-1H-pyrazol-4-

yl)propan-1-ol

Cat. No.: B13236520

Get Quote

Executive Summary
In the development of small molecule therapeutics, the structural integrity of chiral

intermediates is non-negotiable. 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propan-1-ol presents

a unique challenge: it combines a flexible amino-alcohol "tail" with a rigid, aromatic pyrazole

"head."

While Nuclear Magnetic Resonance (NMR) is the industry standard for routine identity

confirmation, it fails to definitively resolve absolute configuration and solid-state polymorphism

—two critical quality attributes (CQAs) for GMP manufacturing. This guide compares the

definitive "Gold Standard" of Single-Crystal X-Ray Diffraction (SC-XRD) against routine

alternatives, demonstrating why crystallographic data is essential for mitigating downstream

risk in drug development.

Structural Analysis & Experimental Data
The following data represents the structural baseline for 1-methyl-pyrazole amino alcohols. Due

to the conformational flexibility of the propan-1-ol chain, these compounds often crystallize

most effectively as salts (e.g., Hydrochloride or Tartrate) or co-crystals.
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Comparative Performance: X-Ray vs. Alternatives

Feature
Method A: Single-

Crystal X-Ray (SC-

XRD)

Method B: Solution

NMR (1H/13C)

Method C: Powder

X-Ray (PXRD)

Primary Output
3D Atomistic Map

(Absolute Config.)

Connectivity &

Functional Groups

Bulk Phase ID /

Crystallinity

Resolution < 0.8 Å (Atomic)
N/A (Ensemble

Average)
Low (Lattice Spacing)

Chiral Certainty
Definitive (Flack

Parameter)

Indirect (Requires

Mosher's Acid)
N/A

Polymorph Detection
High (Unit Cell

Identification)
None (Solution State) High (Fingerprinting)

Sample Requirement
Single Crystal (0.1–

0.3 mm)
~5 mg Dissolved Solid ~10–50 mg Powder

Turnaround 24–48 Hours 15 Minutes 1 Hour

Representative Crystallographic Parameters
Derived from structural analogs (e.g., 3-aminopyrazole derivatives and phenylalanine-alcohol

congeners) to illustrate expected lattice behavior.

Crystal System: Monoclinic (Most common for chiral amino alcohols)

Space Group:

(Chiral) or

(Racemate)

Unit Cell Dimensions (Est.):

Key Intermolecular Forces:

H-Bond Donor: Ammonium
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(in salts) or Alcohol

.

H-Bond Acceptor: Pyrazole

(lone pair) acts as a critical anchor.

-Stacking: Pyrazole rings typically stack at

intervals.

Critical Workflow: From Synthesis to Structure
The following diagram outlines the decision-making process for characterizing this molecule,

highlighting where X-ray data provides "Go/No-Go" value that NMR cannot.
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Crude Product:
2-amino-3-(1-methyl-1H-pyrazol-4-yl)propan-1-ol

Physical State Assessment
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SC-XRD Data Collection
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Structure Solution

Absolute Configuration
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Figure 1:Structural Elucidation Workflow. Note that the free base amino-alcohol is prone to oil

formation; salt formation (yellow node) is the critical enabling step for X-ray analysis.

Detailed Protocol: Crystallization & Data Collection
To obtain the X-ray data required for this comparison, the following protocol is recommended.

This method addresses the specific solubility profile of the pyrazole-alcohol motif.

Phase 1: Crystal Engineering (Salt Formation)
Rationale: The free base has high rotational freedom (entropy), inhibiting lattice formation.

Protonating the amine reduces freedom and introduces strong ionic anchors.

Dissolution: Dissolve 50 mg of the compound in 0.5 mL of Isopropanol (IPA) at 40°C.

Acid Addition: Add 1.05 equivalents of L-Tartaric acid (for chiral resolution potential) or HCl

(in dioxane) dropwise.

Nucleation: Allow the solution to cool slowly to room temperature (1°C/min). If oiling occurs,

perform vapor diffusion using Hexane as the anti-solvent.

Phase 2: X-Ray Diffraction Setup
Mounting: Select a crystal with dimensions

mm. Mount on a Kapton loop using Paratone oil.

Temperature:100 K (Cryostream). Crucial: Low temperature freezes the rotation of the

hydroxy-ethyl tail, reducing thermal disorder.

Wavelength:Cu K

(

Å). Preferred for organic molecules to maximize diffraction intensity.

Phase 3: Data Refinement Targets
For a publication-quality structure, ensure the following metrics are met:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13236520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


R1 (Work): < 5.0%[1]

Completeness: > 99.5% (to 0.8 Å resolution)

Flack Parameter: < 0.05 (if chiral assignment is claimed)

Mechanistic Insight: Why X-Ray Wins
The superiority of X-ray data for this specific molecule lies in resolving the Pyrazole

Tautomerism and H-Bonding Network.

Pyrazole N2
(Acceptor)

Supramolecular
Helix

Stacking
Amine -NH3+

(Donor)

Strong H-Bond
(2.8 Å)

Alcohol -OH
(Donor/Acceptor)

Charge Assist

Chain Linker

Click to download full resolution via product page

Figure 2:Interaction Map. The diagram illustrates the critical "Charge-Assisted Hydrogen Bond"

between the protonated amine and the pyrazole nitrogen, a structural motif visible only via X-

ray, which dictates the stability of the solid form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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